Cas no 77032-40-7 (Adenosine, 5'-O-(phosphonomethyl)-)

• Product Name: Adenosine, 5'-O-(phosphonomethyl)-
• CAS No: 77032-40-7
• MF: C₁₁H₁₆N₅O₇P
• MW: 361.247802734375
• CID: 536874
• PubChem ID: 71403382
• Update Time: 2025-04-19

Adenosine, 5'-O-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-O-(phosphonomethyl)-
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxymethylphosphonic acid
• 5'-O-(Phosphonomethyl)adenosine
• SCHEMBL21839669
• DTXSID70824295
• ((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)methyl)phosphonic acid
• 77032-40-7

• Inchi： 1S/C11H16N5O7P/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(23-11)1-22-4-24(19,20)21/h2-3,5,7-8,11,17-18H,1,4H2,(H2,12,13,14)(H2,19,20,21)/t5-,7-,8-,11-/m1/s1
• InChI Key： JHLKOPPLXVZFCK-IOSLPCCCSA-N
• SMILES： P(COC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 361.07873486g/mol
• Monoisotopic Mass: 361.07873486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 186Ų